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Compound of Interest

Compound Name: TIM-063

Cat. No.: B12406557 Get Quote

Essential Safety and Handling Guide for TIM-063
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling, use, and disposal

of TIM-063, a selective and cell-permeable CaMKK inhibitor. Adherence to these procedures is

essential to ensure a safe laboratory environment and the integrity of your research.

Personal Protective Equipment (PPE) and
Engineering Controls
Proper personal protective equipment and engineering controls are the first line of defense

against potential exposure to TIM-063. The following are mandatory when handling this

compound.
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Personal Protective

Equipment
Specification Purpose

Eye Protection
ANSI Z87.1-compliant safety

glasses or goggles.

Protects eyes from splashes or

dust.

Hand Protection
Nitrile or other appropriate

chemical-resistant gloves.
Prevents skin contact.

Body Protection Laboratory coat.
Protects skin and clothing from

contamination.

Respiratory Protection

Use a properly fitted NIOSH-

approved respirator if

ventilation is inadequate or

when handling large quantities.

Minimizes inhalation of dust or

aerosols.

Engineering Controls Specification Purpose

Ventilation Work in a well-ventilated area.
Minimizes accumulation of

airborne contaminants.

Fume Hood

Mandatory for handling the

powdered form of TIM-063 or

preparing stock solutions.

Provides localized exhaust to

capture and remove airborne

particles.

Safety Shower & Eyewash

Station

Readily accessible in the work

area.

For immediate

decontamination in case of

accidental exposure.

Operational Plan: Handling and Storage
TIM-063 is a potent biochemical so meticulous handling and storage are paramount to maintain

its stability and prevent contamination.

Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.
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Verify that the product name and CAS number (2493978-38-2) on the label match your

order.

Storage:

Store TIM-063 powder at -20°C for long-term stability (up to 2 years).

For solutions in DMSO, store at -80°C for up to 6 months or at 4°C for up to 2 weeks.

Protect from light and moisture.

Preparation of Stock Solutions:

Equilibrate the vial of TIM-063 powder to room temperature before opening to prevent

condensation.

Work inside a chemical fume hood.

Add the desired volume of an appropriate solvent (e.g., DMSO) to the vial to achieve the

target concentration.

Cap the vial tightly and vortex until the powder is completely dissolved.

Disposal Plan
All waste materials contaminated with TIM-063 must be disposed of in accordance with local,

state, and federal regulations for chemical waste.

Waste Type Disposal Procedure

Unused TIM-063 Powder
Dispose of as hazardous chemical waste. Do

not discard in regular trash.

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated, sealed hazardous waste

container.

Liquid Waste (e.g., unused solutions)
Collect in a clearly labeled, sealed, and

chemical-resistant waste container.
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Experimental Protocols
The following are generalized protocols for common experiments involving TIM-063.

Researchers should adapt these based on their specific experimental needs and cell systems.

Inhibition of CaMKK Activity in Cultured Cells
This protocol describes a general method for treating cultured cells with TIM-063 to inhibit

CaMKK activity.

Cell Culture: Plate cells at the desired density in a suitable culture vessel and allow them to

adhere overnight.

Preparation of Working Solution: Dilute the TIM-063 stock solution in cell culture medium to

the desired final concentration. It is recommended to perform a dose-response experiment to

determine the optimal concentration for your cell type.

Cell Treatment: Remove the existing culture medium from the cells and replace it with the

medium containing TIM-063.

Incubation: Incubate the cells for the desired period. Incubation times may vary depending

on the specific experimental goals.

Downstream Analysis: Following incubation, lyse the cells and proceed with downstream

analyses such as Western blotting to assess the phosphorylation status of CaMKK targets

(e.g., CaMKI, CaMKIV, AMPKα).

Kinase Inhibition Assay
This protocol outlines a general in vitro kinase assay to measure the inhibitory effect of TIM-
063 on CaMKK activity.

Reaction Mixture Preparation: In a microcentrifuge tube, prepare a reaction mixture

containing the kinase buffer, the CaMKK enzyme, and the substrate protein.

Addition of TIM-063: Add varying concentrations of TIM-063 to the reaction mixtures. Include

a control with no inhibitor.
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Initiation of Reaction: Start the kinase reaction by adding ATP (often radiolabeled, e.g., [γ-

³²P]ATP).

Incubation: Incubate the reaction at the optimal temperature (e.g., 30°C) for a specific

duration.

Termination of Reaction: Stop the reaction by adding a stop solution (e.g., SDS-PAGE

loading buffer).

Analysis: Analyze the phosphorylation of the substrate by methods such as autoradiography

or immunoblotting.

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the mechanism of action of TIM-063 and a typical

experimental workflow.
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TIM-063 Mechanism of Action
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Caption: Competitive inhibition of CaMKK by TIM-063.
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General Experimental Workflow with TIM-063
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Caption: A typical workflow for cell-based experiments using TIM-063.
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To cite this document: BenchChem. [Personal protective equipment for handling TIM-063].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12406557#personal-protective-equipment-for-
handling-tim-063]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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